N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-4-fluoro-3-(1H-tetrazol-5-yl)benzenesulfonamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-4-fluoro-3-(2H-tetrazol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C17H14FN5O3S2/c18-14-6-5-10(7-12(14)17-20-22-23-21-17)28(25,26)19-8-15(24)13-9-27-16-4-2-1-3-11(13)16/h1-7,9,15,19,24H,8H2,(H,20,21,22,23)
• InChI Key: IKYWWQRUHYYDIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C(CNS(=O)(=O)C3=CC(=C(C=C3)F)C4=NNN=N4)O
• Molecular Formula: C17H14FN5O3S2
• Molecular Weight: 419.5 g/mol
• CAS No.: 2034571-09-8

Description

This compound is a complex organic molecule that contains several functional groups, including a benzo[b]thiophene, a tetrazole, and a sulfonamide group. Benzo[b]thiophene is a heterocyclic compound, and it’s a structural component of several pharmaceutical drugs.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups. The benzo[b]thiophene group consists of a fused ring system containing a five-membered thiophene ring and a six-membered benzene ring. The tetrazole group is a five-membered ring containing four nitrogen atoms and one carbon atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present. For instance, the benzo[b]thiophene group might undergo electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For instance, benzo[b]thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C.

Scientific Research Applications

Biochemical Evaluation and Therapeutic Potential

Benzenesulfonamides have been extensively studied for their inhibitory activity against various enzymes, showcasing their potential as therapeutic agents. For instance, certain benzenesulfonamide derivatives have demonstrated high-affinity inhibition of kynurenine 3-hydroxylase, a key enzyme involved in the kynurenine pathway, suggesting their usefulness in investigating neurological disorders and potential therapeutic applications for conditions such as Alzheimer's disease and other neurodegenerative disorders (Röver et al., 1997).

Anticancer and Antitumor Activities

Research on benzenesulfonamide derivatives has also uncovered significant antitumor and anticancer properties. A variety of these compounds have been synthesized and tested for their cytotoxic activities against different cancer cell lines, highlighting their potential as anticancer agents. For example, certain derivatives have shown potent inhibition against human carbonic anhydrase isoforms, which play critical roles in tumor growth and metastasis, indicating their potential in developing new anticancer drugs (Gul et al., 2016).

Inhibition of Enzymatic Activity

The exploration of benzenesulfonamide derivatives extends into their role as inhibitors of specific enzymes, such as carbonic anhydrases. These enzymes are involved in various physiological processes, including respiration, acid-base balance, and ion transport. The inhibitory activity of these compounds against carbonic anhydrases has implications for treating conditions like glaucoma, epilepsy, and even obesity, suggesting a wide range of therapeutic applications (Casini et al., 2002).

Environmental and Biological Sensing

Some benzenesulfonamide derivatives have been designed as fluorescent probes for the selective detection of metal ions, demonstrating their utility in environmental and biological sciences. These compounds offer high selectivity and sensitivity, enabling the detection of toxic substances in water samples and contributing to environmental safety and monitoring (Wang et al., 2012).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Benzo[b]thiophene derivatives have been reported to possess a wide range of therapeutic properties, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer activities.

Future Directions

The future research directions could involve further exploration of the therapeutic properties of this compound and its derivatives. Given the wide range of activities reported for benzo[b]thiophene derivatives, this compound could potentially be a valuable lead molecule in drug discovery.